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Compound of Interest

Compound Name: Oleyl chloride

Cat. No.: B1353179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of oleyl chloride, a reactive long-

chain acyl chloride pivotal in various research and development sectors. This document details

its chemical and physical properties, outlines established synthesis protocols, and explores its

applications in organic synthesis, materials science, and drug development.

Core Properties of Oleyl Chloride
Oleyl chloride, derived from the naturally occurring oleic acid, is a colorless to pale yellow

liquid with a pungent odor.[1] Its utility as a chemical intermediate stems from the reactive acyl

chloride group attached to the 18-carbon unsaturated alkyl chain.
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Property Value Reference

CAS Number 112-77-6 [2][3]

Molecular Weight 300.91 g/mol [2][3]

Molecular Formula C₁₈H₃₃ClO [3]

Appearance
Colorless to light orange to

yellow clear liquid
[4]

Boiling Point 193 °C / 4 mmHg [4]

Density 0.91 g/mL at 25 °C [4]

Refractive Index n20/D 1.463 [4]

Flash Point 171 °C (closed cup) [4]

Synthesis of Oleyl Chloride: Experimental Protocols
The synthesis of oleyl chloride from oleic acid can be achieved through various chlorinating

agents. The choice of reagent can influence the reaction conditions, yield, and purity of the final

product.

Synthesis via Thionyl Chloride
This method is widely employed for the preparation of acyl chlorides due to the gaseous nature

of its byproducts, which simplifies purification.[5]

Experimental Protocol:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add oleic

acid.

Slowly add thionyl chloride (1.5 equivalents) to the flask while stirring in a water bath

maintained at 35–40 °C.[5]

After the initial reaction subsides, reflux the mixture for 5 hours.[5]
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Remove the excess thionyl chloride by distillation. To ensure complete removal, dry toluene

can be added and subsequently distilled off.[5]

The crude oleyl chloride can be purified by vacuum distillation.[2]
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Distillation SO₂ + HCl (gaseous)

Oleyl Chloride
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Caption: Synthesis of Oleyl Chloride using Thionyl Chloride.

Synthesis via Oxalyl Chloride
Oxalyl chloride is another effective reagent for this conversion, often used with a catalytic

amount of N,N-dimethylformamide (DMF).[6] This method is considered mild and efficient.[6]

Experimental Protocol:

Dissolve oleic acid (1.0 g) in hexane (10 ml) in a dry reaction vessel.

Add oxalyl chloride (2.0 ml) to the solution.

Stir the mixture under anhydrous conditions for 1.5 hours.

Evaporate the solvent and excess reagent in vacuo to yield oleyl chloride as a colorless oil.
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Caption: Synthesis of Oleyl Chloride using Oxalyl Chloride.

Applications in Research and Development
The high reactivity of the acyl chloride group makes oleyl chloride a versatile building block in

organic synthesis and materials science.

Acylation Reactions: Synthesis of Esters and Amides
Oleyl chloride readily reacts with nucleophiles such as alcohols and amines to form the

corresponding esters and amides. These reactions are fundamental in the synthesis of

surfactants, lubricants, and various bioactive molecules.

General Protocol for Amide Synthesis (Schotten-Baumann Reaction):

Prepare a stirring solution of the primary or secondary amine in an aprotic solvent like

dichloromethane (DCM).

Add an equimolar amount of a base, such as triethylamine or pyridine, to the solution.

Cool the mixture to 0 °C.
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Slowly add oleyl chloride (1-2 equivalents) to the stirring solution.

Allow the reaction to proceed at room temperature for 8-16 hours.

Quench the reaction with water and extract the amide product with an organic solvent.
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Caption: General reaction schemes for ester and amide synthesis from oleyl chloride.

Surface Modification of Nanoparticles and Polymers
The oleyl chain can be tethered to the surface of materials to impart hydrophobicity. This is

particularly useful in the development of nanoparticles for drug delivery and polymer

composites. While a specific protocol for oleyl chloride is not readily available, a similar

modification can be achieved using oleic anhydride, for which a detailed protocol exists. A

general workflow for surface modification using oleyl chloride can be inferred.

Conceptual Workflow for Surface Modification:

Material Preparation: Disperse the nanoparticles or polymer in a suitable solvent.
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Surface Activation (if necessary): Introduce hydroxyl or amine functionalities on the surface.

Grafting Reaction: Add oleyl chloride to the dispersed material, often in the presence of a

base to neutralize the HCl byproduct.

Purification: Wash the modified material to remove unreacted oleyl chloride and

byproducts.

Characterization: Analyze the surface modification using techniques such as FTIR, contact

angle measurements, and electron microscopy.

Nanoparticle/Polymer with Surface Groups (-OH, -NH₂)

Grafting Reaction

Oleyl Chloride

Washing & Purification

Surface-Modified Nanoparticle/Polymer
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Caption: Conceptual workflow for surface modification using oleyl chloride.

Role in Drug Development and Biological Systems
Oleyl chloride serves as a key intermediate in the synthesis of various pharmaceutical agents.

[5][7] The introduction of the oleoyl group can modify the pharmacokinetic properties of a drug,

such as its lipophilicity and membrane permeability, which can enhance bioavailability.[5][7]
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While specific signaling pathways directly involving oleyl chloride are not well-documented,

related lipoamino acids, such as N-Oleoyl glycine, have been shown to interact with cellular

signaling. For instance, N-Oleoyl glycine stimulates adipogenesis through the activation of the

CB1 receptor and the subsequent enhancement of the insulin-mediated Akt signaling pathway.
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Caption: Signaling pathway of N-Oleoyl glycine, a related lipoamino acid.

Safety and Handling
Oleyl chloride is a corrosive substance that reacts with moisture. It should be handled in a

well-ventilated fume hood, and appropriate personal protective equipment, including gloves,

safety goggles, and a lab coat, should be worn. Store in a cool, dry place under an inert

atmosphere.

This guide provides foundational knowledge for the safe and effective use of oleyl chloride in

a research and development setting. For specific applications, further optimization of the

described protocols may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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